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Introduction

Peonile®, a fragrance ingredient from Givaudan, is chemically known as 2-Cyclohexylidene-
2-phenylacetonitrile. It is a powerful and versatile synthetic aroma chemical prized for its
fresh, floral character with distinct notes of geranium and rose, complemented by a subtle
grapefruit nuance.[1][2] Its exceptional stability and substantivity make it a valuable component
in a wide array of fragranced products, particularly in fabric care applications.[1][2][3] This
document provides detailed application notes and experimental protocols for the evaluation
and utilization of Peonile® in research and product development contexts.

Physicochemical Properties and Fragrance Profile

Peonile® is a colorless to pale yellow liquid at room temperature.[4] Its key properties are
summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b079946#bc-rfq
https://www.benchchem.com/product/b079946/docs?utm_src=pdf-body#peonile-application-notes-and-protocols-for-fragrance-development
https://www.benchchem.com/product/b079946/docs?utm_src=pdf-body#peonile-application-notes-and-protocols-for-fragrance-development
https://shop.perfumersapprentice.com/p-6194-peonile-givaudan.aspx
https://www.thegoodscentscompany.com/data/rw1131081.html
https://shop.perfumersapprentice.com/p-6194-peonile-givaudan.aspx
https://www.thegoodscentscompany.com/data/rw1131081.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/peoniletm
https://bulkaroma.com/products/peonile%C2%AE-peony-nitrile-givaudan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference

) 2-Cyclohexylidene-2-
Chemical Name o [11[3]
phenylacetonitrile

CAS Number 10461-98-0 [1][4]
Molecular Formula Ci14H1sN [1]
Molecular Weight 197.28 g/mol [1]
Boiling Point 305°C [1]
Flash Point > 93.3°C (200°F) [5]
Vapor Pressure 0.0004 hPa (at 20°C) [1]

Odor Profile: Floral, geranium, rose, fresh, with grapefruit and metallic undertones.[1][2]

Applications and Recommended Use Levels

Peonile®'s high stability across a broad pH range (2-11) allows for its incorporation into various
product bases.[3] It demonstrates excellent performance and tenacity, making it particularly
suitable for functional perfumes where longevity is desired.[2][3]
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L Recommended Use Level Performance
Application L.
(%) Characteristics
High substantivity on wet and
Liquid Laundry Detergent 1-10 dry laundry, stable in alkaline
conditions.[2][3]
. Excellent substantivity and
Fabric Softener 1-10 )
bloom from rinse cycle.[3]
N Stable in typical surfactant
Shampoos & Conditioners 1-5
systems.
o Good stability in high pH
Soaps (Bar and Liquid) 1-10 )
environments.[3]
o Stable in low pH formulations.
Acidic Cleaners 1-5

[3]

A notable synergy has been reported with Javanol™, another fragrance ingredient. A blend of
80% Peonile® and 20% Javanol™ is said to create a rich, rosy, and fruity sandalwood accord.

[1]3]

Experimental Protocols

The following protocols provide standardized methods for the analytical and sensory evaluation
of Peonile®.

Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for confirming the identity and assessing the purity of a
raw sample of Peonile®.

Methodology:

o Sample Preparation: Prepare a 1% solution of Peonile® in a suitable volatile solvent such as
ethanol or dichloromethane.
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 Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer (GC-MS).
e GC Conditions (Typical):

Column: DB-5 or equivalent non-polar column (e.g., 30 m x 0.25 mm i.d., 0.25 pm film

[¢]

thickness).

[¢]

Injector Temperature: 250°C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o

[e]

Oven Temperature Program:
» [nitial temperature: 60°C, hold for 2 minutes.
» Ramp: 10°C/min to 280°C.
» Hold at 280°C for 10 minutes.
o Injection Volume: 1 pL (splitless or with a high split ratio, e.g., 50:1).
o MS Conditions (Typical):
o lon Source: Electron lonization (El) at 70 eV.
o Source Temperature: 230°C.
o Mass Range: Scan from m/z 40 to 400.
e Data Analysis:
o Identify the Peonile® peak based on its retention time.

o Confirm identity by comparing the acquired mass spectrum with a reference spectrum
(e.g., from a spectral library like NIST). The molecular ion peak (m/z 197) and
characteristic fragment ions should be present.

o Assess purity by calculating the peak area percentage of the Peonile® peak relative to the
total area of all detected peaks.
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GC-MS workflow for Peonile® purity analysis.

Evaluation of Substantivity on Fabric by Headspace-GC-
MS

This protocol is designed to quantify the amount of Peonile® remaining on fabric after a wash

cycle, providing a measure of its substantivity.
Methodology:
o Fabric Preparation:
o Use standardized cotton swatches (e.g., 10 cm x 10 cm).
o Pre-wash all swatches with a non-fragranced detergent to remove any residual finishes.
e Washing Procedure:

o Prepare a laboratory-scale washing machine or a beaker with a magnetic stirrer to
simulate washing conditions.

o Add a known concentration of Peonile® (e.g., 0.5% w/w) to a non-fragranced liquid
detergent base.
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o Wash the cotton swatches with the fragranced detergent under controlled conditions (e.g.,
30°C for 30 minutes).

o Rinse the swatches with deionized water and allow them to air-dry for a specified period
(e.g., 24 hours) in a controlled environment.

e Headspace Analysis:

o Cut a small, precise portion of the dried, washed swatch (e.g., 1 cm x 1 cm) and place it in
a headspace vial.

o Seal the vial and incubate it at an elevated temperature (e.g., 80°C) for a set time (e.g., 30
minutes) to allow volatile compounds to partition into the headspace.[6]

o Use a gas-tight syringe or an automated headspace sampler to inject a known volume of
the headspace gas into the GC-MS system.

e GC-MS Analysis:

o Use the same GC-MS conditions as described in Protocol 1.
e Data Analysis:

o Quantify the peak area of Peonile® in the chromatogram.

o Compare the peak area from the washed fabric to a calibration curve generated by
injecting known amounts of Peonile® to determine the concentration remaining on the
fabric.
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Headspace-GC-MS workflow for substantivity.
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Sensory Panel Evaluation of Fragrance Performance

This protocol describes the use of a trained sensory panel to evaluate the odor intensity and
character of Peonile® on fabric at different stages.

Methodology:
e Panelist Selection and Training:
o Recruit panelists based on their ability to detect and describe different odors.

o Train the panel to recognize and rate the intensity of specific fragrance notes, including the
characteristic scent of Peonile®, using a standardized scale (e.g., a 0-10 point scale
where 0 is no odor and 10 is extremely strong).

e Sample Preparation:

o Prepare fabric swatches washed with a detergent containing a known concentration of
Peonile®, as described in Protocol 2.

o Include a control swatch washed with the non-fragranced detergent base.
» Evaluation Procedure:
o Present the coded fabric swatches to the panelists in a well-ventilated, odor-free room.[7]
o Conduct evaluations at two key time points:
» Wet Stage: Immediately after the wash and rinse cycle.
» Dry Stage: After 24 hours of air-drying.

o Instruct panelists to sniff each swatch and rate the overall fragrance intensity and the
intensity of the specific Peonile® character on the agreed-upon scale.

o Data Analysis:

o Collect the intensity scores from all panelists.
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o Calculate the mean intensity score for Peonile® at both the wet and dry stages.

o Use statistical analysis (e.g., ANOVA) to determine if there are significant differences in
perceived intensity between different samples or time points.

Sample Preparation
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Sensory panel evaluation workflow.

Accelerated Stability Testing in a Product Base

This protocol is used to predict the long-term stability of Peonile® in a finished product by

subjecting it to stress conditions.

Methodology:

e Sample Preparation:

o Prepare samples of the finished product (e.g., liquid laundry detergent) formulated with the
desired concentration of Peonile®.
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o Prepare a control sample of the same product without Peonile®.

o Package the samples in the intended final packaging.

o Storage Conditions:
o Store the samples under various conditions:[5]

» Accelerated (Elevated Temperature): 40°C for 3 months. This is often used to simulate a
shelf life of approximately one year at room temperature.[8][9]

= Control (Room Temperature): 25°C.
» Light Exposure: Place samples in a light stability cabinet with controlled UV exposure.

» Freeze-Thaw Cycles: Cycle samples between -10°C for 24 hours and room temperature
for 24 hours, repeating for at least three cycles.[8]

e Evaluation Time Points:
o Evaluate the samples at initial (time zero), 1 month, 2 months, and 3 months.
o Evaluation Parameters:

o Olfactory Assessment: A trained evaluator or sensory panel assesses any changes in the
fragrance profile (e.qg., discoloration, development of off-notes).

o Physical Properties: Measure changes in color, viscosity, and pH.

o Chemical Analysis (GC-MS): At each time point, extract the fragrance from the product
base and analyze by GC-MS (as per Protocol 1) to quantify the concentration of Peonile®
and identify any potential degradation products.

o Data Analysis:

o Compare the olfactory, physical, and chemical data of the stressed samples to the control
sample stored at room temperature.
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o Significant changes in any of the parameters may indicate an instability that needs to be
addressed in the formulation.

Safety Information

Peonile® is classified as harmful if swallowed and is toxic to aquatic life with long-lasting
effects.[2] It is essential to handle this material in a well-ventilated area, wearing appropriate
personal protective equipment (gloves, safety glasses). Refer to the manufacturer's Safety
Data Sheet (SDS) for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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